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Compound of Interest

Compound Name: 5-Bromo-2-isopropylpyridine

Cat. No.: B1286660

This guide provides crucial safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling 5-Bromo-2-isopropylpyridine.
Adherence to these procedures is vital for ensuring personal and environmental safety. The
information presented is based on data for the closely related isomer, 2-Bromo-5-
isopropylpyridine, and should be considered a strong guideline in the absence of a specific
Safety Data Sheet (SDS) for 5-Bromo-2-isopropylpyridine.

Hazard Identification and Classification

5-Bromo-2-isopropylpyridine is classified as a hazardous substance. The primary hazards
are outlined below, based on GHS (Globally Harmonized System of Classification and
Labelling of Chemicals) classifications for the 2-bromo isomer.

Signal Word:Warning
Pictogram:

e GHSO07: Exclamation Mark
Hazard Statements:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Quantitative Data Summary

The following tables summarize key quantitative data for 2-Bromo-5-isopropylpyridine, which is
expected to be comparable to 5-Bromo-2-isopropylpyridine.

Table 1: Physical and Chemical Properties

Property Value Source(s)
Molecular Formula CsH10BrN [1]
Molecular Weight 200.08 g/mol [1][2]

Solid or semi-solid or lump or
Appearance o
liquid

Room Temperature, under
Storage Temperature )
inert atmosphere

| Purity | ~95% | |

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H302: Harmful if

Acute Toxicity, Oral Category 4
swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o

(Single Exposure) irritation

(Data based on 2-Bromo-5-isopropylpyridine)

Operational and Disposal Plans

A systematic approach to handling and disposal is essential to minimize risk.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. All PPE should meet
established standards (e.g., NIOSH in the US, EN in the EU).
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Protection Type Specification Rationale

Chemical safety goggles
meeting EN166 (EU) or ANSI
Z87.1 (US) standards. A face

Eye/Face Protection ) vapors causing serious eye
shield should be worn over

Protects against splashes and

) ) o irritation.
goggles if there is a significant
splash hazard.[3]
Chemical-resistant gloves
] ] (e.g., nitrile or butyl rubber) Prevents skin contact which
Skin Protection o
and a fully buttoned lab coat. can cause irritation.[4]

[3]4]

Work must be conducted in a
certified chemical fume hood.

[3][5] If there is a risk of o ]
] Protects against inhalation
) ) generating aerosols or dust ] ]
Respiratory Protection ) which may cause respiratory
outside a fume hood, a o
) irritation.[4]
NIOSH-approved respirator

with an appropriate organic

vapor cartridge is required.

Step-by-Step Handling Procedure

[EEN

. Preparation:

Ensure an SDS for a closely related compound like 2-Bromo-5-isopropylpyridine is
accessible.

Verify that a certified chemical fume hood is available and functioning correctly.

Ensure an emergency eyewash station and safety shower are accessible within a 10-second

travel distance.[6]

Prepare and label all necessary equipment and secondary containers.

N

. Handling the Chemical:
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e Conduct all manipulations of 5-Bromo-2-isopropylpyridine inside a chemical fume hood.[5]
» Wear the mandatory PPE as specified in the table above.

» Avoid all personal contact, including inhalation of vapors.[7]

e When not in use, keep the container tightly closed and stored under an inert atmosphere.[8]
e Do not eat, drink, or smoke in the handling area.[4][7]

3. Spill Management:

e Minor Spill (in fume hood): Absorb the spill with an inert, non-combustible material (e.qg.,
sand, vermiculite).[4] Collect the contaminated material into a labeled, sealed container for
hazardous waste disposal.[4] Clean the spill area with an appropriate solvent and then soap
and water.

e Major Spill: Evacuate the immediate area. Alert colleagues and the laboratory supervisor. If
safe to do so, turn off ignition sources.[7] The spill should be handled by trained emergency
personnel equipped with appropriate respiratory and protective gear.[4]

Disposal Plan

All waste containing 5-Bromo-2-isopropylpyridine must be treated as hazardous waste.
1. Waste Segregation and Collection:

e As a halogenated organic compound, waste 5-Bromo-2-isopropylpyridine and its solutions
should be collected in a dedicated, properly labeled, and sealed hazardous waste container.
[91[10]

» Do not mix with non-halogenated or other incompatible waste streams.[9]

o Solid waste (e.g., contaminated gloves, paper towels, and weighing boats) should be
collected in a separate, clearly labeled, sealed container.

2. Container Management:
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e Use containers that are chemically compatible and in good condition.
o Keep waste containers closed at all times, except when adding waste.[8]

o Store waste containers in a designated, well-ventilated secondary containment area, away
from incompatible materials.[6]

3. Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.[5]

o Waste pyridine and its derivatives are typically disposed of via high-temperature incineration
(e.g., rotary kiln or liquid injection incineration).[11]

First Aid Procedures

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.
Eye Contact )

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3][5]

Immediately wash off with plenty of soap and
water for at least 15 minutes. Remove
Skin Contact contaminated clothing and shoes. If skin

irritation occurs, get medical advice/attention.[4]

[5](8]

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If you feel

Inhalation
unwell, call a POISON CENTER or
doctor/physician.[5]
Do NOT induce vomiting. Rinse mouth
Ingestion thoroughly with water. Call a physician or poison

control center immediately.[3]

Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling and disposal of 5-
Bromo-2-isopropylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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